![molecular formula C7H5FN2 B053940 2-Amino-3-fluorobenzonitrile CAS No. 115661-37-5](/img/structure/B53940.png)
2-Amino-3-fluorobenzonitrile
Overview
Description
2-Amino-3-fluorobenzonitrile (2A3FBN) is an important organic compound with a wide range of applications in the scientific and research fields. It is a colorless, crystalline solid with a molecular weight of 147.09 g/mol and a melting point of 55 °C. 2A3FBN is a highly reactive compound and is used as a reagent in many synthetic reactions. It is also used as a catalyst in organic synthesis, as a ligand in coordination chemistry, and as a building block in the synthesis of other compounds.
Scientific Research Applications
Synthesis of Other Chemical Compounds : It's used as a starting material for synthesizing various chemicals, such as 3-Bromo-2-fluorobenzoic acid, which has applications in industrial-scale production due to its low cost and mild reaction conditions (Zhou Peng-peng, 2013).
Synthesis of Bioactive Compounds : It serves as a precursor in the synthesis of biologically active compounds, including a binuclear bridged Cr(III) complex with potential antimicrobial and antioxidant activities (Govindharaju et al., 2019).
Environmental Applications : Used in the efficient chemical fixation of carbon dioxide into quinazoline-2,4(1H,3H)-diones, demonstrating its potential in carbon capture and utilization technologies (Kimura et al., 2012).
Pharmaceutical Research : In pharmaceutical research, it's utilized in the synthesis of various heterocyclic compounds, which are critical in drug development and discovery (Feng & Wu, 2015).
Materials Science : In materials science, it contributes to the study of the structural and electronic properties of monofluorobenzonitriles, important for understanding and designing new materials (Silva et al., 2012).
Corrosion Inhibition : It's investigated for its role in the inhibition of steel corrosion, demonstrating its potential use in industrial applications (Saha & Banerjee, 2015).
Safety and Hazards
2-Amino-3-fluorobenzonitrile is harmful if swallowed and may cause skin and eye irritation . It may also cause respiratory irritation . Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, using only outdoors or in a well-ventilated area, and keeping away from heat/sparks/open flames/hot surfaces .
Mechanism of Action
Target of Action
It is known that the compound is used as an intermediate in organic synthesis and pharmaceutical chemistry . The specific targets would depend on the final product that is synthesized using 2-Amino-3-fluorobenzonitrile.
Mode of Action
The mode of action of this compound is primarily through its reactivity as a chemical intermediate. The compound contains both an amino group and a nitrile group, which are functional groups that can undergo a variety of chemical reactions . These groups can be transformed into other functional groups such as azides, amides, carboxylic acids, and more under simple reaction conditions . This allows for the synthesis of a wide range of fluorinated 1,2,3-trisubstituted benzene derivatives .
Biochemical Pathways
The specific biochemical pathways affected by this compound would depend on the final product that is synthesized using this compound. As a chemical intermediate, it is used to synthesize a variety of compounds, each of which could potentially interact with different biochemical pathways .
Pharmacokinetics
It is known that the compound is a solid at room temperature and is insoluble in water , which could affect its bioavailability.
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the compound should be stored under inert gas (nitrogen or argon) at 2–8 °C . Additionally, the compound’s reactivity can be influenced by the reaction conditions, such as temperature and the presence of other reagents .
properties
IUPAC Name |
2-amino-3-fluorobenzonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5FN2/c8-6-3-1-2-5(4-9)7(6)10/h1-3H,10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UNISSOLHERSZOW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)N)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5FN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00382631 | |
Record name | 2-Amino-3-fluorobenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00382631 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
136.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
115661-37-5 | |
Record name | 2-Amino-3-fluorobenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00382631 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Amino-3-fluorobenzonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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